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Compound of Interest

Compound Name: Clotrimazole-d10

Cat. No.: B12386833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercially available

deuterated analog of Clotrimazole, Clotrimazole-d10. It is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development who

require this stable isotope-labeled compound for their studies. This document details its

commercial suppliers, key quantitative specifications, and provides an in-depth look at its

application in bioanalytical methods, including a detailed experimental protocol.

Commercial Availability and Suppliers
Clotrimazole-d10 is available from a select number of specialized chemical suppliers that

focus on providing high-purity and isotopically labeled compounds for research and

development purposes. These suppliers are crucial for obtaining reliable and well-characterized

material for sensitive analytical applications. The primary application of Clotrimazole-d10 is as

an internal standard in quantitative bioanalysis by mass spectrometry, particularly in

pharmacokinetic and drug metabolism studies of Clotrimazole.

Below is a summary of identified commercial suppliers and the available quantitative data for

their Clotrimazole-d10 products.
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Supplier
Catalog
Number

Chemical
Purity (by
LCMS)

Isotopic
Enrichment

Formulation

MedchemExpres

s
HY-10882S1 97.51%[1] Not specified Solid (powder)[1]

Clearsynth CS-O-46932 Not specified Not specified Not specified

Toronto

Research

Chemicals

C589502 Not specified Not specified Not specified

Alsachim 6829 Not specified Not specified Not specified

Note: Isotopic enrichment is a critical parameter for deuterated standards. While not always

explicitly stated on supplier websites, this information is typically available on the Certificate of

Analysis provided with the product upon purchase.

Mechanism of Action of Clotrimazole
Clotrimazole, and by extension its deuterated analog, functions as a broad-spectrum antifungal

agent. Its primary mechanism of action involves the inhibition of the fungal cytochrome P450

enzyme, lanosterol 14α-demethylase. This enzyme is a key component in the biosynthesis of

ergosterol, a vital sterol for the integrity and function of the fungal cell membrane. The inhibition

of this enzyme leads to the depletion of ergosterol and an accumulation of toxic 14α-

methylated sterols, which disrupts the fungal cell membrane, increases its permeability, and

ultimately leads to fungal cell death.[2]

The following diagram illustrates the signaling pathway of Clotrimazole's inhibitory action on

ergosterol biosynthesis.
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Caption: Inhibition of Ergosterol Biosynthesis by Clotrimazole.
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Experimental Application: Bioanalytical Method for
Clotrimazole Quantification
Clotrimazole-d10 is an ideal internal standard for the quantification of Clotrimazole in

biological matrices such as plasma, serum, or tissue homogenates using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical properties are nearly

identical to Clotrimazole, ensuring similar extraction recovery and chromatographic behavior,

while its mass difference allows for distinct detection by the mass spectrometer. This minimizes

variability during sample preparation and analysis, leading to higher accuracy and precision.

The following is a detailed experimental protocol adapted from established LC-MS/MS methods

for the quantification of Clotrimazole, incorporating the use of Clotrimazole-d10 as an internal

standard.[3][4][5]

Objective
To develop and validate a sensitive and specific LC-MS/MS method for the quantitative

determination of Clotrimazole in human plasma using Clotrimazole-d10 as an internal

standard.

Materials and Reagents
Clotrimazole (analytical standard)

Clotrimazole-d10 (internal standard)

Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MΩ·cm or higher)

Methyl tert-butyl ether (MTBE) (optional, for liquid-liquid extraction)
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Instrumentation
High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid

Chromatography (UPLC) system

Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Analytical column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm)

Data acquisition and processing software

Preparation of Standard and Quality Control (QC)
Samples

Stock Solutions (1 mg/mL): Prepare stock solutions of Clotrimazole and Clotrimazole-d10
by dissolving the accurately weighed compounds in methanol.

Working Standard Solutions: Prepare serial dilutions of the Clotrimazole stock solution in

methanol:water (50:50, v/v) to create calibration standards.

Internal Standard (IS) Working Solution: Prepare a working solution of Clotrimazole-d10
(e.g., 100 ng/mL) in methanol.

Calibration Standards and QC Samples: Spike blank human plasma with the appropriate

working standard solutions to create a calibration curve (e.g., 0.5 - 250 ng/mL) and quality

control samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the

IS working solution (Clotrimazole-d10).

Add 300 µL of acetonitrile to precipitate the plasma proteins.

Vortex the samples for 1 minute.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase.

Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions
Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Transitions (Multiple Reaction Monitoring - MRM):

Clotrimazole: m/z 345.1 → 277.1 (quantifier), m/z 345.1 → 165.2 (qualifier)

Clotrimazole-d10: m/z 355.1 → 287.1 (quantifier)

Collision Energy and other MS parameters: Optimize for the specific instrument.

Data Analysis
The concentration of Clotrimazole in the unknown samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing it to the linear regression

of the calibration curve.

The following diagram illustrates a typical experimental workflow for the quantification of

Clotrimazole in plasma using Clotrimazole-d10 as an internal standard.
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Experimental Workflow for Clotrimazole Quantification
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Caption: LC-MS/MS Bioanalytical Workflow.
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Conclusion
Clotrimazole-d10 is a critical tool for researchers and drug development professionals

engaged in the bioanalysis of Clotrimazole. Its commercial availability from specialized

suppliers, though limited, provides access to this essential internal standard. The primary

application of Clotrimazole-d10 in quantitative LC-MS/MS methods allows for highly accurate

and precise measurements of Clotrimazole concentrations in various biological matrices, which

is fundamental for pharmacokinetic, toxicokinetic, and drug metabolism studies. The provided

experimental protocol and workflow offer a detailed guide for the implementation of such

methods in a research setting. For any specific application, it is recommended to obtain the

Certificate of Analysis from the supplier to confirm the chemical and isotopic purity of the

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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